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Executive Summary
XH02 is an investigational messenger RNA (mRNA) therapeutic currently in early-stage clinical

development for the treatment of hypoparathyroidism. Developed by the research team at

Peking Union Medical College Hospital (PUMCH), XH02 is designed to function as a

parathyroid hormone (PTH) replacement therapy. Administered intravenously, the drug delivers

mRNA encoding for human PTH1-84, enabling the patient's own cellular machinery to

synthesize and secrete the active hormone. This approach aims to mimic the natural

physiological secretion of PTH, potentially offering a more stable and physiological control of

calcium and phosphate levels compared to current treatment modalities. An early Phase 1

clinical trial (NCT07197450) for XH02 commenced in May 2025, with the first patient dosed in

July 2025. Initial reports indicate the treatment was well-tolerated with promising early

pharmacodynamic signals. This document provides a comprehensive overview of the available

technical information on XH02, its proposed mechanism of action, and the design of its ongoing

clinical evaluation.
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Introduction: The Unmet Need in
Hypoparathyroidism and the Rationale for XH02
Hypoparathyroidism is an endocrine disorder characterized by deficient secretion or action of

parathyroid hormone, leading to hypocalcemia and hyperphosphatemia. The current standard

of care, involving oral calcium and active vitamin D supplementation, often fails to adequately

control mineral homeostasis and can be associated with long-term complications, including

nephrocalcinosis, renal insufficiency, and an impaired quality of life.

Recombinant human PTH therapies have been developed, but their short half-lives necessitate

frequent injections and can lead to fluctuations in serum calcium levels. XH02 emerges as a

novel therapeutic strategy that leverages mRNA technology to overcome these limitations. By

providing the genetic instructions for PTH production directly to the patient's cells, XH02 is

designed to facilitate a sustained, endogenous release of the hormone, thereby offering the

potential for more stable and physiological hormonal replacement.

Proposed Mechanism of Action of XH02
XH02 is a PTH1-84 mRNA drug. Following intravenous administration, the mRNA is expected

to be taken up by target cells, where it will be translated by the ribosomal machinery into the

full-length 84-amino acid human parathyroid hormone. The newly synthesized PTH is then

secreted into the bloodstream, where it can exert its physiological effects on target organs,

primarily the bones and kidneys.

The anticipated signaling pathway initiated by the endogenously produced PTH is the

canonical PTH receptor (PTH1R) signaling cascade. PTH1R is a G protein-coupled receptor

that, upon ligand binding, primarily activates the adenylyl cyclase (AC) and phospholipase C

(PLC) pathways.

Signaling Pathway Diagram
Caption: Proposed intracellular signaling cascade following endogenous PTH production

mediated by XH02.
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Clinical Development Program: The XH02-001 Study
(NCT07197450)
XH02 is currently being evaluated in an early Phase 1, interventional clinical trial. The primary

objectives of this study are to assess the safety and efficacy of XH02 in adult patients with

hypoparathyroidism.

Quantitative Data
At this early stage of clinical development, no quantitative data from preclinical or clinical

studies of XH02 have been made publicly available. Efficacy endpoints in the ongoing clinical

trial will likely include measurements of serum calcium, phosphate, and PTH levels, as well as

the ability to reduce reliance on oral calcium and active vitamin D supplementation. As the trial

progresses and data becomes available, it will be crucial for understanding the therapeutic

potential of XH02.

Table 1: Anticipated Efficacy and Safety Parameters for XH02 Clinical Evaluation
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Parameter Category Specific Measurement Purpose

Pharmacodynamics Serum PTH Concentration
To confirm endogenous
production and determine
pharmacokinetic profile.

Albumin-corrected Serum

Calcium

Primary efficacy endpoint for

normalization of mineral

homeostasis.

Serum Phosphate

Key efficacy endpoint,

expected to decrease with

effective PTH action.

24-hour Urinary Calcium

Excretion

To assess the risk of

hypercalciuria and renal

complications.

Serum 1,25-dihydroxyvitamin

D

To evaluate the effect on

vitamin D metabolism.

Clinical Efficacy
Reduction in Oral Calcium

Supplementation

A measure of clinical benefit

and reduced pill burden.

Reduction in Active Vitamin D

Dosage

A measure of clinical benefit

and reduced risk of

hypercalcemia.

Safety & Tolerability
Incidence of Adverse Events

(AEs)

To assess the overall safety

profile of the mRNA therapy.

Injection Site Reactions
To monitor local tolerability of

the intravenous administration.

Immunogenicity (Anti-drug

antibodies)

To evaluate the potential for an

immune response to the

therapy.

| | Standard Clinical Laboratory Tests | To monitor for any systemic toxicities. |
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Note: This table represents anticipated parameters based on the study of similar therapeutics

and is not based on published data for XH02.

Experimental Protocols
Detailed experimental protocols for the preclinical and clinical development of XH02 are not yet

publicly available. The following is a high-level overview of the clinical trial design based on the

information provided in the clinical trial registry (NCT07197450).

Study Design: An interventional, early Phase 1 study. Participants: 6 adult patients (aged 18-

65) with a documented history of chronic hypoparathyroidism (postsurgical, autoimmune,

genetic, or idiopathic) for at least 26 weeks. Inclusion Criteria (abbreviated):

Diagnosis of hypoparathyroidism confirmed by hypocalcemia with inappropriately low serum

PTH.

Poorly controlled or intolerant to conventional therapy (calcium and active vitamin D).

BMI between 17 and 40 kg/m ². Exclusion Criteria (abbreviated):

Conditions other than hypoparathyroidism that may affect calcium metabolism.

History of allergic predisposition to the investigational drug or polyethylene glycol (PEG)-

containing medications.

Severe liver or kidney disease.

Recent use of PTH-like drugs.

Pregnancy or lactation. Intervention: Intravenous administration of PTH1-84 mRNA (XH02).

Primary Outcome Measures: Safety and efficacy will be evaluated. Specific primary

endpoints are not detailed in the registry. Secondary Outcome Measures: Not detailed in the

registry. Study Timeline:
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Clinical Trial Workflow Diagram

Patient Screening
- Inclusion/Exclusion Criteria

- Baseline Assessments

Enrollment (n=6)

Intravenous Administration
of XH02

Safety & Efficacy Monitoring
- Blood Draws (Ca, P, PTH)
- Adverse Event Tracking

Post-Treatment
Follow-Up (90 days)

Data Analysis
- Primary & Secondary Endpoints

Study Completion

Click to download full resolution via product page

Caption: High-level workflow for the NCT07197450 Phase 1 clinical trial of XH02.

Future Directions and Conclusion
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XH02 represents a pioneering approach to the management of hypoparathyroidism, leveraging

the potential of mRNA technology to provide a physiological and sustained replacement of

parathyroid hormone. The initiation of its Phase 1 clinical trial is a significant milestone in the

development of this novel therapeutic.

For the scientific and drug development community, the forthcoming data from the XH02-001

study will be of paramount importance. Quantitative data on the safety, efficacy, and

pharmacokinetic profile of XH02 will be essential to validate the therapeutic concept and inform

the design of subsequent, larger-scale clinical trials. The publication of detailed experimental

protocols will also be crucial for the transparent and rigorous evaluation of this promising new

drug candidate. As of now, the lack of such detailed public information precludes a more in-

depth technical analysis. The progress of XH02 through clinical development warrants close

observation as it has the potential to significantly improve the standard of care for patients with

hypoparathyroidism.

To cite this document: BenchChem. [XH02: An mRNA-Based Paradigm for Parathyroid
Hormone Replacement Therapy]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15549717/docs#xh02-an-mrna-based-paradigm-for-
parathyroid-hormone-replacement-therapy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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